6-[(4-Chlorophenoxy)methyl]-4-phenylmorpholin-2-one

• CAS RN: 61974-12-7
• Molecular Formula: C17H16ClNO3
• Molecular Weight: 317.8 g/mol
• IUPAC Name: 6-[(4-chlorophenoxy)methyl]-4-phenylmorpholin-2-one
• InChI: InChI=1S/C17H16ClNO3/c18-13-6-8-15(9-7-13)21-12-16-10-19(11-17(20)22-16)14-4-2-1-3-5-14/h1-9,16H,10-12H2
• InChI Key: MTJPIKUTDCMUNT-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)CN1C2=CC=CC=C2)COC3=CC=C(C=C3)Cl

Description

6-[(4-Chlorophenoxy)methyl]-4-phenylmorpholin-2-one is a useful research compound. Its molecular formula is C17H16ClNO3 and its molecular weight is 317.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-[(4-Chlorophenoxy)methyl]-4-phenylmorpholin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-[(4-Chlorophenoxy)methyl]-4-phenylmorpholin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Two grams (0.0072 moles) of 1-anilino-3-(p-chlorophenoxy)-2-propanol [prepared in part (1)], 1.2 g (0.0087 moles) of K2CO3 and 2.9 g (0.0174 moles) of ethyl bromoacetate were added to 20 ml of N,N-dimethylformamide. The resulting mixture was refluxed for 5 hr with stirring. Concentration of the reaction mixture and addition of ethyl acetate and water to the residue gave a solid. The solid was collected by filtration and washed with ethyl acetate and water and dried (0.5 g). The filtrate was acidified with 10% aqueous hydrochloric acid and the organic layer was washed with water and dried over anhydrous magnesium sulfate. After the evaporation of ethyl acetate, 20 ml of acetic acid was added to the residue and refluxed for 3 hr. The reaction mixture was concentrated under reduced pressure, and 1.3 g of the solid was obtained by crystallizing the residue from ether. Recrystallization of the combined solids (1.8 g) from benzene gave 1.3 g (57%) of crystals, m.p.142°-144°.